Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

managing Silmitasertib treatment-related

adverse effects

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Silmitasertib

CAS No.: 1009820-21-6

Cat. No.: S524611

Silmitasertib Clinical Snapshot (Phase | Trial)
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Clinical Efficacy

Information Gap

Adverse effects (AES) led to treatment discontinuation in 24% of patients. [1]

This discontinuation rate was reported to compare favorably with other first-line
treatments like vismodegib and sonidegib. [1] [2]

Disease control rates: 80% (metastatic), 65% (locally advanced). Median
progression-free survival: 9.2 months (locally advanced), 3.7 months
(metastatic). [1] [2]

No specific types, grades, or management protocols for the adverse effects are
provided in the search results.

Scientific Background and Off-Target Activity

Beyond its primary target, Silmitasertib shows significant affinity for other kinases. Understanding this

mechanism is crucial for researchers as it may inform the biological basis of both efficacy and potential
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toxicity.

¢ Primary Target: Casein Kinase 2 (CK2). [3]

o Key Off-Targets: The drug also potently inhibits DYRK1A and GSK3 kinases. [3] This off-target
activity is being investigated for potential therapeutic benefits in diseases like diabetes and
Alzheimer's but also represents a broader mechanism of action to consider in experimental models.

[3]

The following diagram illustrates the primary and off-target kinase interactions of Silmitasertib and their

downstream cellular effects, as identified in the research.
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Guidance for Finding Detailed Safety Protocols

The search results lack the granular, practical details required for a technical support document. I recommend

you take the following steps to acquire this critical information:
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e Consult Official Trial Registries: For the most detailed safety data, including the specific nature and
frequency of adverse events, consult the clinical trial record on ClinicalTrials.gov (Identifier:
NCT03897036 and others). Full study protocols are sometimes available here. [1]

¢ Access Scientific Publications: Look for peer-reviewed articles in oncology or pharmacology
journals that are specifically dedicated to Silmitasertib's phase | and Il clinical trials. These papers
typically include comprehensive safety profiles with adverse event tables.

e Contact the Developer: Reach out to the drug's developer, Senhwa Biosciences, directly.
Companies often have Investigator's Brochures that contain exhaustive preclinical and clinical safety
data for qualified researchers. [1] [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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